Cas no 96827-22-4 (Camellidin I)
Camellidin I structure
Product Name:Camellidin I
CAS No:96827-22-4
MF:C55H86O25
MW:1147.25636053085
CID:2048845
PubChem ID:178915
Update Time:2025-04-21
Camellidin I Chemical and Physical Properties
Names and Identifiers
-
- Camellidin I
- I(2)-D-Glucopyranosiduronic acid, (3I(2))-18-(acetyloxy)-16-oxo-28-norolean-12-en-3-yl O-I(2)-D-galactopyranosyl-(1a2)-O-[O-I(2)-D-glucopyranosyl-(1a2)-I(2)-D-galactopyranosyl-(1a4)]-
- DTXSID901099231
- beta-D-Glucopyranosiduronic acid, (3beta)-18-(acetyloxy)-16-oxo-28-norolean-12-en-3-yl O-beta-D-galactopyranosyl-(1-2)-O-(O-beta-D-glucopyranosyl-(1-2)-beta-D-galactopyranosyl-(1-4))-
- 96827-22-4
-
- Inchi: 1S/C55H86O25/c1-22(59)80-55-16-15-50(2,3)17-24(55)23-9-10-29-52(6)13-12-31(51(4,5)28(52)11-14-53(29,7)54(23,8)18-30(55)60)75-49-43(78-47-39(68)36(65)33(62)26(20-57)73-47)40(69)41(44(79-49)45(70)71)76-48-42(37(66)34(63)27(21-58)74-48)77-46-38(67)35(64)32(61)25(19-56)72-46/h9,24-29,31-44,46-49,56-58,61-69H,10-21H2,1-8H3,(H,70,71)
- InChI Key: LVPIRHCYMUTMPZ-UHFFFAOYSA-N
- SMILES: CC(OC12C(=O)CC3(C(=CCC4C3(C)CCC3C4(CCC(C3(C)C)OC3C(OC4C(O)C(O)C(O)C(CO)O4)C(O)C(OC4C(OC5C(O)C(O)C(O)C(CO)O5)C(O)C(O)C(CO)O4)C(C(=O)O)O3)C)C1CC(C)(C)CC2)C)=O
Computed Properties
- Exact Mass: 1146.54581822Da
- Monoisotopic Mass: 1146.54581822Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 25
- Heavy Atom Count: 80
- Rotatable Bond Count: 14
- Complexity: 2300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 28
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.189
- Topological Polar Surface Area: 397Ų
Camellidin I Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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